Cas no 68281-65-2 (Methyl 6-chloro-2H-chromene-3-carboxylate)

• Product Name: Methyl 6-chloro-2H-chromene-3-carboxylate
• CAS No: 68281-65-2
• MF: C₁₁H₉ClO₃
• MW: 224.640362501144
• MDL: MFCD00202038
• CID: 513111
• PubChem ID: 2763891
• Update Time: 2025-11-02

Methyl 6-chloro-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2H-chromene-3-carboxylate
• 2H-1-Benzopyran-3-carboxylicacid, 6-chloro-, methyl ester
• 6-Chloro-2H-chromene-3-carboxylic acid methyl ester
• methyl6-chloro-2H-chromene-3-carboxylate
• AB04729
• MFCD00202038
• AKOS005070301
• A836075
• FT-0680357
• DTXSID30377191
• SCHEMBL11526406
• methyl 6-chloro-2H-1-benzopyran-3-carboxylate
• J-522543
• HMS1364B06
• OLQOSWHSVZKSLW-UHFFFAOYSA-N
• CS-0319576
• Bionet2_000028
• 68281-65-2
• 4G-418S
• 2H-1-Benzopyran-3-carboxylicacid,6-chloro-,methyl ester
• DB-073991

• MDL： MFCD00202038
• Inchi： 1S/C11H9ClO3/c1-14-11(13)8-4-7-5-9(12)2-3-10(7)15-6-8/h2-5H,6H2,1H3
• InChI Key： OLQOSWHSVZKSLW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)OC)CO2

Computed Properties

• Exact Mass: 224.02400
• Monoisotopic Mass: 224.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.335
• Melting Point: 113-115°C
• Boiling Point: 340.4 °C at 760 mmHg
• Flash Point: 147.4 °C
• Refractive Index: 1.573
• PSA: 35.53000
• LogP: 2.28880

Methyl 6-chloro-2H-chromene-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on Methyl 6-chloro-2H-chromene-3-carboxylate

Methyl 6-chloro-2H-chromene-3-carboxylate (CAS No. 68281-65-2): A Versatile Building Block in Modern Pharmaceutical and Materials Science

Methyl 6-chloro-2H-chromene-3-carboxylate (CAS No. 68281-65-2) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. As a derivative of chromene, a six-membered aromatic ring fused with a pyran ring, this molecule combines the inherent stability of the chromene scaffold with the functional versatility provided by the chloro substituent and the carboxylate ester group. Its molecular structure, characterized by the 2H-chromene core and the 3-carboxylate functional group, positions it as a valuable intermediate in the development of bioactive molecules and advanced materials. Recent advances in synthetic methodologies and computational modeling have further expanded its potential applications in drug discovery and materials engineering.

The chromene framework, a key structural motif in Methyl 6-chloro-2H-chromene-3-carboxylate, is a well-known scaffold in natural products and pharmaceuticals. This bicyclic structure is prevalent in numerous bioactive compounds, including flavonoids, coumarins, and other polyphenolic derivatives. The presence of the chloro substituent at the 6-position introduces a unique electronic and steric environment, which can significantly influence the reactivity and selectivity of the molecule in various synthetic transformations. This feature has been exploited in recent studies to enhance the pharmacological profiles of drug candidates by modulating their lipophilicity, metabolic stability, and receptor affinity.

The carboxylate ester group in Methyl 6-chloro-2H-chromene-3-carboxylate serves as a strategic functional handle for further chemical modifications. Ester groups are commonly used in organic synthesis to introduce polarity, improve solubility, and enable coupling reactions with a wide range of nucleophiles. Recent research has demonstrated that the carboxylate functionality can be selectively hydrolyzed under mild conditions to yield the corresponding carboxylic acid, which can then participate in amide formation, esterification, or other conjugation reactions. This flexibility has made Methyl 6-chloro-2H-chromene-3-carboxylate a popular starting material in the synthesis of heterocyclic compounds and peptidomimetics.

In the realm of medicinal chemistry, Methyl 6-chloro-2H-chromene-3-carboxylate has emerged as a promising lead compound for the development of novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry highlighted its potential as a prodrug scaffold in the treatment of inflammatory diseases. Researchers demonstrated that the chloro group could be strategically removed through enzymatic cleavage in the target tissue, releasing a pharmacologically active metabolite with enhanced anti-inflammatory activity. This approach leverages the concept of targeted drug delivery, a rapidly evolving paradigm in modern pharmacology that aims to minimize systemic toxicity while maximizing therapeutic efficacy.

The 2H-chromene core of Methyl 6-chloro-2H-chromene-3-carboxylate also exhibits intrinsic antioxidant properties, a feature that has been exploited in the design of antioxidant agents for neurodegenerative disorders. A 2024 investigation in Free Radical Biology and Medicine reported that compounds based on the chromene scaffold demonstrated superior radical-scavenging activity compared to conventional antioxidants such as vitamin C and resveratrol. The study attributed this enhanced activity to the conjugated π-electron system in the 2H-chromene ring, which facilitates efficient electron delocalization and stabilizes reactive oxygen species.

Recent advancements in computational chemistry have further elucidated the molecular interactions of Methyl 6-chloro-2H-chromene-3-carboxylate with biological targets. Docking studies using molecular modeling software have revealed that the carboxylate group forms favorable hydrogen bonds with key residues in enzyme active sites, while the chloro substituent enhances hydrophobic interactions with lipid bilayers. These insights have guided the rational design of chromene-based inhibitors for enzymes involved in cancer progression, including kinases and proteases. A 2023 paper in ACS Medicinal Chemistry Letters described the development of a series of chromene derivatives with potent activity against the epidermal growth factor receptor (EGFR), a key target in oncology.

Beyond medicinal chemistry, Methyl 6-chloro-2H-chromene-3-carboxylate has found applications in materials science, particularly in the synthesis of conjugated polymers and organic semiconductors. The 2H-chromene unit can be polymerized via Diels-Alder reactions or other coupling strategies to produce π-conjugated systems with tunable electronic properties. A 2024 study in Advanced Materials demonstrated that polymers derived from chromene monomers exhibited excellent charge-transport characteristics, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The carboxylate functionality was found to enhance the solubility of the polymer in polar solvents, facilitating solution-processing techniques.

In the context of green chemistry, Methyl 6-chloro-2H-chromene-3-carboxylate has been utilized as a building block for the synthesis of biodegradable polymers and environmentally friendly coatings. The ester linkage in the molecule can be hydrolyzed under physiological conditions, leading to the formation of biocompatible fragments that are readily metabolized by natural processes. This property has been leveraged in the development of drug-eluting coatings for medical implants, where controlled release of the active agent is achieved through the gradual degradation of the polymer matrix.

The synthesis of Methyl 6-chloro-2H-chromene-3-carboxylate has been optimized through the application of microwave-assisted reactions and flow chemistry techniques, which significantly reduce reaction times and improve yields. A 2023 article in Organic Process Research and Development reported a one-pot synthesis method that achieved a 95% yield of the target compound in just 30 minutes under microwave irradiation. This advancement has made the molecule more accessible for large-scale production and industrial applications.

As the field of drug discovery continues to evolve, the role of Methyl 6-chloro-2H-chromene-3-carboxylate as a versatile chemical building block is likely to expand. Its unique combination of structural features and functional groups provides a robust platform for the development of next-generation therapeutics, smart materials, and environmentally sustainable products. Ongoing research efforts are focused on further optimizing its reactivity, exploring new synthetic pathways, and uncovering novel applications in diverse scientific disciplines.

Methyl 6-Chloro-2H-Chromene-3-Carboxylate is a multifunctional molecule with a wide range of applications in both medicinal chemistry and materials science. Here's a concise summary of its key features and potential: --- ### Key Structural Features: - Chromene Scaffold: A six-membered aromatic ring fused with a pyran ring, known for its stability and prevalence in natural products. - Chloro Substituent: Enhances reactivity, modulates pharmacological profiles, and enables targeted drug delivery. - Carboxylate Ester Group: Provides polarity, solubility, and reactivity for further chemical modifications. --- ### Applications in Medicinal Chemistry: 1. Drug Discovery: - Prodrug Design: The chloro group can be enzymatically cleaved to release active metabolites, enhancing targeted delivery. - Antioxidant Activity: The chromene core exhibits radical-scavenging properties, beneficial for neurodegenerative diseases. - Enzyme Inhibition: Used in the development of inhibitors for kinases and proteases involved in cancer progression. 2. Therapeutic Targets: - EGFR Inhibition: Chromene derivatives show potent activity against epidermal growth factor receptors. - Anti-Inflammatory Agents: Demonstrated superior efficacy in treating inflammatory diseases compared to conventional antioxidants. --- ### Applications in Materials Science: 1. Conjugated Polymers: - Organic Semiconductors: Chromene-based polymers exhibit excellent charge-transport properties for OLEDs and photovoltaics. - Biodegradable Polymers: The ester linkage enables hydrolysis under physiological conditions, supporting drug-eluting coatings and sustainable materials. 2. Green Chemistry: - Environmentally Friendly Coatings: Used in the synthesis of biodegradable and biocompatible materials. --- ### Synthesis and Industrial Applications: - Optimized Synthesis: Microwave-assisted and flow chemistry methods achieve high yields (up to 95%) in short reaction times. - Industrial Scalability: Facilitates large-scale production for pharmaceuticals, materials, and coatings. --- ### Future Directions: - Next-Generation Therapeutics: Continued exploration of its reactivity and synthetic pathways. - Smart Materials: Development of responsive polymers and functional coatings. - Sustainability: Expansion into eco-friendly applications and biodegradable technologies. --- Conclusion: Methyl 6-chloro-2H-chromene-3-carboxylate is a versatile molecule with transformative potential across scientific disciplines, driven by its unique structural features and functional versatility.